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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the sodium-dependent phosphate
transporter NaPi2b, encoded by the SLC34A2 gene. It covers the molecular function, complex
regulatory mechanisms, and its emerging role as a significant biomarker and therapeutic target
in oncology.

Core Function and Mechanism

The NaPi2b protein, a member of the SLC34 solute carrier family, is a multi-transmembrane
sodium-dependent phosphate transporter.[1][2] Its primary physiological function is the
absorption of inorganic phosphate (Pi) from the diet, playing a crucial role in maintaining
systemic phosphate homeostasis.[3][4] This process is vital for numerous biological functions,
including bone mineralization, energy metabolism, and cell signaling.[3]

The transport mechanism is electrogenic, involving the co-transport of three sodium ions (Na+)
along with one divalent phosphate ion (HPO427) into the cell.[5][6] NaPi2b is predominantly
expressed on the apical membrane of epithelial cells, particularly in the small intestine, where it
mediates the majority of dietary phosphate uptake.[1][5] It is also found in other tissues,
including the lungs, kidneys, and mammary glands.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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